Cas no 2092432-39-6 (1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy-)

• Product Name: 1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy-
• CAS No: 2092432-39-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 5241751
• Update Time: 2025-05-18

1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy-

• Inchi： 1S/C11H13BrO2/c1-13-10-3-2-6-14-11-7-8(12)4-5-9(10)11/h4-5,7,10H,2-3,6H2,1H3
• InChI Key： VIIQVZMRLZKKCH-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=CC=C2C(OC)CCC1

Additional information on 1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy-

Exploring the Potential of 1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy- (CAS No. 2092432-39-6) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy- (CAS No. 2092432-39-6) has emerged as a compound of significant interest. This benzoxepin derivative is characterized by its unique structural framework, combining a brominated aromatic ring with a methoxy-substituted tetrahydrobenzoxepin core. Such molecular features make it a valuable candidate for exploring novel bioactive compounds and drug discovery applications.

The compound's CAS number 2092432-39-6 is often searched by researchers seeking to understand its synthetic pathways, physicochemical properties, and potential pharmacological activities. Recent trends in AI-driven drug design and computational chemistry have further amplified interest in this molecule, as its structure aligns with key scaffolds used in medicinal chemistry. Questions like "How is 1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy- synthesized?" or "What are the applications of benzoxepin derivatives?" are frequently encountered in scientific databases, reflecting its relevance.

From a structural perspective, the presence of a bromo substituent at the 8-position and a methoxy group at the 5-position introduces both electronic effects and steric considerations. These modifications can influence the compound's reactivity and binding affinity, making it a versatile intermediate for heterocyclic chemistry. Researchers investigating structure-activity relationships (SAR) often highlight such derivatives for their potential in modulating biological targets.

In the context of green chemistry and sustainable synthesis, efforts to optimize the production of 1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy- have gained traction. Innovations in catalysis and solvent-free reactions are being explored to reduce environmental impact while maintaining high yield and purity. This aligns with broader industry demands for eco-friendly chemical processes.

Another area of growing interest is the compound's potential role in neurological research. While specific applications remain under investigation, benzoxepin scaffolds have been studied for their interactions with central nervous system (CNS) receptors. Searches like "benzoxepin derivatives in neuroscience" or "CAS 2092432-39-6 biological activity" underscore the curiosity surrounding its therapeutic potential.

For material scientists, the aromaticity and functional groups of this compound offer avenues for designing organic semiconductors or photoluminescent materials. Its electron-rich system could contribute to advancements in optoelectronic devices, a topic frequently queried in nanotechnology forums.

In summary, 1-Benzoxepin, 8-bromo-2,3,4,5-tetrahydro-5-methoxy- (CAS No. 2092432-39-6) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its continued study promises to unlock innovative solutions aligned with contemporary scientific and industrial priorities.